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Compound of Interest

Compound Name: 2-Chloro-5-methylpyridin-4-amine

Cat. No.: B1314158 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Chloro-5-methylpyridin-4-amine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

2-Chloro-5-methylpyridin-4-amine (CAS No: 79055-62-2). The information is compiled from

safety data sheets and chemical databases to ensure a high standard of safety in a laboratory

and research environment.

Hazard Identification and Classification
2-Chloro-5-methylpyridin-4-amine is classified as a hazardous substance. The following

tables summarize its GHS classification and associated hazard statements. It is crucial to

understand these hazards before handling the compound.

Table 1: GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 1

Specific target organ toxicity, single exposure;

Respiratory tract irritation
Category 3

Note: GHS classification may vary between suppliers.[1]

Table 2: Hazard Statements and Pictograms

Code Statement Pictogram

H302 Harmful if swallowed

H312 Harmful in contact with skin

H332 Harmful if inhaled

H315 Causes skin irritation

H318 Causes serious eye damage

H335 May cause respiratory irritation

Source: Aggregated GHS information.[1][2]

Precautionary Measures and Personal Protective
Equipment (PPE)
Strict adherence to precautionary measures is essential to minimize risk.

Table 3: Precautionary Statements
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[3]

P264
Wash hands and any exposed skin thoroughly

after handling.[3][4]

P270
Do not eat, drink or smoke when using this

product.[3][5]

P271
Use only outdoors or in a well-ventilated area.[2]

[3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2][3][5]

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[3]

P302+P352 IF ON SKIN: Wash with plenty of water/...[5]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P310
Immediately call a POISON CENTER or

doctor/physician.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P501
Dispose of contents/container to an approved

waste disposal plant.[5]

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[6]

Protects against splashes and

airborne particles.[7]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[6][8]

Provides a barrier against skin

contact.[7]

Skin and Body Protection
Laboratory coat, worn over full-

length clothing.[6][8]

Prevents contamination of

personal clothing.[7]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[4]

Recommended when handling

the powder outside of a fume

hood or if aerosolization is

possible.[7]

Safe Handling and Storage Workflow
A systematic approach to handling and storage is critical for safety. The following diagram

outlines a logical workflow for the safe management of 2-Chloro-5-methylpyridin-4-amine in

a laboratory setting.
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Safe handling workflow for 2-Chloro-5-methylpyridin-4-amine.
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First Aid Measures
In the event of exposure, immediate action is required.

Table 5: First Aid Procedures

Exposure Route Procedure

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

[8]

Skin Contact

Immediately wash skin with copious amounts of

soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[8]

Seek medical attention if irritation persists.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally.[6] Seek immediate medical

attention.[6][8]

Ingestion

Wash out mouth with copious amounts of water

for at least 15 minutes.[8] Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6][8]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use dry powder or carbon dioxide extinguishers.[8]

Protective Equipment: Wear self-contained breathing apparatus and protective clothing.[8]

Hazardous Combustion Products: May include carbon monoxide, nitrogen oxides, and

hydrogen chloride.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.chemsrc.com/en/cas/79055-62-2_768452.html
https://www.chemsrc.com/en/cas/79055-62-2_768452.html
https://www.chemsrc.com/en/cas/79055-62-2_768452.html
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Pyridin_4_ol.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Pyridin_4_ol.pdf
https://www.chemsrc.com/en/cas/79055-62-2_768452.html
https://www.chemsrc.com/en/cas/79055-62-2_768452.html
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Pyridin_4_ol.pdf
https://www.chemsrc.com/en/cas/79055-62-2_768452.html
https://www.chemsrc.com/en/cas/79055-62-2_768452.html
https://www.chemsrc.com/en/cas/79055-62-2_768452.html
https://www.chemsrc.com/en/cas/79055-62-2_768452.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental Release:

Personal Precautions: Wear appropriate PPE, including a respirator, gloves, and eye

protection.[8]

Containment: Mix with sand or a similar inert absorbent material.[8]

Cleanup: Sweep up the mixture and place it in a tightly closed container for disposal.[8]

Environmental Precautions: Do not allow the material to enter drains or water courses.[8]

Toxicological and Ecological Information
Detailed toxicological and ecological studies for 2-Chloro-5-methylpyridin-4-amine are not

extensively available in the public domain. However, the GHS classification indicates significant

potential for harm to human health.

Ecological Information:

Harmful to aquatic life with long-lasting effects.[4]

Avoid release to the environment.[4][5]

Experimental Protocols
Specific, detailed experimental protocols for the handling and use of 2-Chloro-5-
methylpyridin-4-amine are not provided in publicly available safety data sheets. Researchers

and scientists must develop their own standard operating procedures (SOPs) based on the

safety information provided in this guide and the specific requirements of their experimental

design. These SOPs should be reviewed and approved by the relevant institutional safety

committee.

General Experimental Handling Principles:

All manipulations of solid 2-Chloro-5-methylpyridin-4-amine should be conducted within a

certified chemical fume hood to minimize inhalation exposure.[6][8]

Use dedicated and clearly labeled glassware and equipment.
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When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Keep all containers tightly closed when not in use.

Disposal Considerations
All waste containing 2-Chloro-5-methylpyridin-4-amine must be treated as hazardous waste.

[7]

Solid Waste: Collect in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste in a dedicated, sealed, and clearly labeled hazardous

waste container.[7] Do not mix with other waste streams unless compatibility has been

confirmed.[7]

Disposal must be carried out by a licensed disposal authority, in accordance with national

and regional regulations.[8]

This guide is intended to provide a thorough overview of the safety and handling of 2-Chloro-5-
methylpyridin-4-amine. It is not a substitute for a comprehensive risk assessment and the

development of specific standard operating procedures for your laboratory and experimental

protocols. Always consult the most recent Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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